Cas no 431878-96-5 (3-(benzyloxy)benzene-1-thiol)

• Product Name: 3-(benzyloxy)benzene-1-thiol
• CAS No: 431878-96-5
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD11109544
• CID: 823706
• PubChem ID: 24900601
• Update Time: 2025-05-19

3-(benzyloxy)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)benzenethiol
• 3-phenylmethoxybenzenethiol
• 3-(Phenylmethoxy)benzenethiol
• 3-(benzyloxy)benzene-1-thiol
• SCHEMBL2223022
• DTXSID80647871
• ZXDKMWKLTPCOOG-UHFFFAOYSA-N
• CS-0452476
• 3-(Benzyloxy)thiophenol
• 431878-96-5
• 3-benzyloxy thiophenol
• 3-benzyloxy-thiophenol
• 3-benzyloxy-benzenethiol
• EN300-1863149
• DB-338941
• 3-BENZYLOXYBENZENETHIOL

• MDL： MFCD11109544
• Inchi： 1S/C13H12OS/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-9,15H,10H2
• InChI Key： ZXDKMWKLTPCOOG-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.06088618g/mol
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 353 ºC
• Flash Point: 167 ºC

Additional information on 3-(benzyloxy)benzene-1-thiol

3-(Benzyloxy)benzene-1-thiol: A Comprehensive Overview

3-(Benzyloxy)benzene-1-thiol, identified by the CAS number 431878-96-5, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, with its unique structure featuring a benzyloxy group attached to a benzene ring and a thiol functional group, has garnered attention due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and characterization techniques have further illuminated its structural characteristics and functional attributes, making it a subject of ongoing research.

The molecular structure of 3-(Benzyloxy)benzene-1-thiol comprises a benzene ring substituted with a benzyloxy group at the third position and a thiol (-SH) group at the first position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and applicability. The benzyloxy group introduces electron-donating effects through resonance, while the thiol group contributes nucleophilic and coordinating abilities. These features make the compound suitable for various chemical transformations and functionalization strategies.

Recent studies have explored the synthesis of 3-(Benzyloxy)benzene-1-thiol through diverse routes, including nucleophilic aromatic substitution, coupling reactions, and thiolation processes. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound, leveraging its reactivity under mild conditions. Such methods not only enhance the yield but also improve the purity of the product, making it more viable for large-scale production.

The applications of 3-(Benzyloxy)benzene-1-thiol span across multiple domains. In materials science, it has been utilized as a building block for constructing advanced materials such as conductive polymers and self-assembled monolayers (SAMs). Its thiol group facilitates strong interactions with metal surfaces, enabling the formation of stable SAMs that exhibit tailored electronic properties. Recent research has demonstrated its potential in enhancing the performance of sensors and electronic devices by modulating surface properties at the nanoscale.

In pharmaceutical chemistry, 3-(Benzyloxy)benzene-1-thiol has shown promise as a lead compound for drug discovery. Its structure allows for further functionalization to design bioactive molecules targeting specific therapeutic areas. For example, studies have investigated its role in inhibiting enzyme activities relevant to neurodegenerative diseases, highlighting its potential as a precursor for developing novel therapeutic agents.

The environmental impact and sustainability aspects of 3-(Benzyloxy)benzene-1-thiol have also come under scrutiny in recent years. Researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. Such efforts align with global initiatives to reduce carbon footprints and promote eco-friendly chemical practices.

In conclusion, 3-(Benzyloxy)benzene-1-thiol, with its unique structure and multifaceted properties, continues to be a focal point in scientific research. Its applications in materials science, pharmaceuticals, and electronics are expanding rapidly due to advancements in synthetic methods and characterization techniques. As researchers delve deeper into its potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.